![molecular formula C17H11N3O2S B5755144 2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile](/img/structure/B5755144.png)
2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile, also known as QS11, is a small molecule that has gained attention in the scientific community due to its potential applications in cancer research. QS11 has been shown to have anticancer properties and is believed to act by inhibiting the activity of a protein called RalGDS, which is involved in the growth and spread of cancer cells.
Mechanism of Action
2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile is believed to act by inhibiting the activity of RalGDS, a protein that is involved in the growth and spread of cancer cells. By inhibiting RalGDS, this compound is thought to block the signaling pathways that promote cancer cell growth and metastasis.
Biochemical and Physiological Effects:
In addition to its anticancer properties, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to increase the production of reactive oxygen species (ROS) in cancer cells, which can lead to cell death. This compound has also been shown to inhibit the activity of other proteins that are involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile is its potential as a tool for cancer research. The molecule has been shown to be effective in inhibiting the growth and spread of cancer cells in vitro and in vivo, making it a promising candidate for further study. However, there are also limitations to the use of this compound in lab experiments. For example, the molecule can be difficult to synthesize and requires specialized equipment and expertise. In addition, the molecule may not be effective in all types of cancer cells, and more research is needed to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on 2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile. One area of interest is the development of this compound-based therapies for cancer treatment. Another potential direction is the use of this compound as a tool for studying the role of RalGDS and other proteins in cancer cell growth and metastasis. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound, and how these effects may be harnessed for therapeutic purposes.
Synthesis Methods
2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile can be synthesized using a multi-step process that involves the reaction of various starting materials. The synthesis typically involves the use of organic solvents and reagents, and requires specialized equipment and expertise. The process has been described in detail in several scientific publications.
Scientific Research Applications
2-(phenylsulfonyl)-3-(2-quinoxalinyl)acrylonitrile has been the subject of numerous scientific studies, with a focus on its potential applications in cancer research. The molecule has been shown to have anticancer properties in a variety of cancer cell lines, including breast, lung, and pancreatic cancer. This compound has also been shown to be effective in inhibiting the growth and spread of cancer cells in animal models.
properties
IUPAC Name |
(E)-2-(benzenesulfonyl)-3-quinoxalin-2-ylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3O2S/c18-11-15(23(21,22)14-6-2-1-3-7-14)10-13-12-19-16-8-4-5-9-17(16)20-13/h1-10,12H/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZJCUHZQBCRYRM-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C(=CC2=NC3=CC=CC=C3N=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)/C(=C/C2=NC3=CC=CC=C3N=C2)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.